methyl 4-({[4-methyl-6-(morpholin-4-yl)pyrimidin-2-yl]sulfanyl}methyl)benzoate

• IUPAC Name: methyl 4-[(4-methyl-6-morpholin-4-ylpyrimidin-2-yl)sulfanylmethyl]benzoate
• InChI: InChI=1S/C18H21N3O3S/c1-13-11-16(21-7-9-24-10-8-21)20-18(19-13)25-12-14-3-5-15(6-4-14)17(22)23-2/h3-6,11H,7-10,12H2,1-2H3
• InChI Key: ARFXZZLNMXVZOY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)SCC2=CC=C(C=C2)C(=O)OC)N3CCOCC3
• Molecular Formula: C18H21N3O3S
• Molecular Weight: 359.4 g/mol

Description

The compound is a complex organic molecule that contains a pyrimidine ring, which is a heterocyclic aromatic organic compound similar to benzene and pyridine, containing two nitrogen atoms at positions 1 and 3 of the six-member ring. It also contains a morpholine ring, which is a six-membered ring consisting of four carbon atoms and one oxygen and one nitrogen atom.

Synthesis Analysis

While the specific synthesis process for this compound is not available, pyrimidine derivatives are often synthesized by reacting certain precursors. For example, a series of 2,4,6-trisubstituted pyrimidines can be synthesized by reacting chalcone with guanidine hydrochloride.

Molecular Structure Analysis

The molecular structure of this compound would likely be complex due to the presence of multiple rings and functional groups. Pyrimidine has a planar ring structure, which is an essential component of many biological compounds.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on the specific arrangement and substitution of its atoms. Pyrimidine itself is a weak base and is soluble in water.

Future Directions

The future research directions for this compound could involve exploring its potential biological activities, given the known activities of many pyrimidine derivatives. Further studies could also focus on developing efficient synthesis methods for this and similar compounds.